Cas no 2171242-33-2 ((3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid)

• Product Name: (3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid
• CAS No: 2171242-33-2
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6057949
• PubChem ID: 165563857
• Update Time: 2025-10-30

(3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1581684
• 2171242-33-2
• (3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid

• Inchi： 1S/C25H30N2O5/c1-2-8-17(15-24(29)30)27-23(28)13-7-14-26-25(31)32-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22H,2,7-8,13-16H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t17-/m0/s1
• InChI Key： WEXPNSZMKULDJE-KRWDZBQOSA-N
• SMILES： O(C(NCCCC(N[C@H](CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid

Introduction to (3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic Acid (CAS No. 2171242-33-2)

(3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid (CAS No. 2171242-33-2) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-protected amino acid derivative, is a crucial intermediate in the synthesis of complex peptides and proteins, particularly in the context of drug development and therapeutic applications.

The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its stability under various reaction conditions. The presence of this group in the compound ensures that the amino functionality remains protected during multi-step synthetic processes, allowing for precise control over the sequence and structure of the final product.

The (3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid molecule consists of a hexanoic acid backbone with a substituted butanamido group, which itself is functionalized with an Fmoc-protected amino group. This structural complexity makes it an ideal candidate for the synthesis of bioactive peptides and proteins, where precise stereochemistry and functional group placement are critical.

Recent advancements in chemical biology have highlighted the importance of Fmoc-protected amino acid derivatives in the development of novel therapeutics. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that Fmoc-protected amino acids can be used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In the context of drug development, (3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid plays a pivotal role in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The use of Fmoc protection allows for the controlled release of the active drug, thereby improving its therapeutic index and reducing potential side effects.

Furthermore, this compound has been utilized in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides on a large scale. SPPS involves attaching the growing peptide chain to a solid support, such as polystyrene resin, which simplifies purification and handling. The Fmoc protecting group is particularly advantageous in this context because it can be selectively removed using piperidine, allowing for stepwise addition of amino acids without interference from side reactions.

The versatility of (3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid extends beyond its use as an intermediate in peptide synthesis. It has also found applications in materials science, where it can be incorporated into polymers to impart specific properties such as biodegradability or biocompatibility. For example, a study published in *Advanced Materials* reported the use of Fmoc-protected amino acids to create biodegradable hydrogels with tunable mechanical properties for tissue engineering applications.

In conclusion, (3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid (CAS No. 2171242-33-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and functional groups make it an invaluable tool in chemical biology, medicinal chemistry, and materials science. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in these fields.